Cas no 1189965-47-6 (Thiobutabarbital-d5)

• Product Name: Thiobutabarbital-d5
• CAS No: 1189965-47-6
• MF: C₁₀H₁₆N₂O₂S
• MW: 233.342049598694
• CID: 4456795
• PubChem ID: 46783066
• Update Time: 2025-06-08

Thiobutabarbital-d5 Chemical and Physical Properties

Names and Identifiers

• Thiobutabarbital-d5
• 5-butan-2-yl-5-(1,1,2,2,2-pentadeuterioethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• DTXSID90676157
• 1189965-47-6
• 5-(Ethyl-d5)dihydro-5-(1-methylpropyl)-2-thioxo-4,6(1H,5H)pyrimidinedione; 5-sec-butyl-5-(ethyl-d5)-2-thiobarbituric Acid; Thibutabarbital-d5; NSC 27685-d5; NSC 32372-d5;
• 5-(Butan-2-yl)-5-(~2~H_5_)ethyl-2-sulfanylidenedihydropyrimidine-4,6(1H,5H)-dione

• Inchi： 1S/C10H16N2O2S/c1-4-6(3)10(5-2)7(13)11-9(15)12-8(10)14/h6H,4-5H2,1-3H3,(H2,11,12,13,14,15)/i2D3,5D2
• InChI Key： IDELNEDBPWKHGK-ZTIZGVCASA-N
• SMILES： S=C1NC(C(C(N1)=O)(C([2H])([2H])C([2H])([2H])[2H])C(C)CC)=O

Computed Properties

• Exact Mass: 233.12500
• Monoisotopic Mass: 233.12463266Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 97.27000
• LogP: 1.51160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on Thiobutabarbital-d5

Thiobutabarbital-d5 (CAS No. 1189965-47-6): An Overview of Its Properties, Applications, and Recent Research Developments

Thiobutabarbital-d5 (CAS No. 1189965-47-6) is a deuterated derivative of thiobutabarbital, a barbiturate compound with significant applications in pharmaceutical research and development. This compound is characterized by the substitution of hydrogen atoms with deuterium, which can significantly alter its physical and chemical properties, making it a valuable tool in various scientific studies.

The primary structure of thiobutabarbital-d5 consists of a thiobarbituric acid core with a butyl side chain, where the hydrogen atoms are replaced by deuterium. This deuterium substitution can lead to changes in the compound's metabolic stability, pharmacokinetics, and reactivity, which are crucial factors in drug design and optimization.

In the context of pharmaceutical research, thiobutabarbital-d5 is often used as a reference compound or internal standard in analytical methods such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for quantifying and characterizing the presence of thiobutabarbital and its metabolites in biological samples, providing valuable insights into drug metabolism and pharmacodynamics.

Recent studies have highlighted the potential of deuterated compounds like thiobutabarbital-d5 in improving drug efficacy and reducing side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterium substitution can enhance the metabolic stability of barbiturates, leading to prolonged therapeutic effects and reduced toxicity. This finding has significant implications for the development of next-generation barbiturate-based medications.

The use of thiobutabarbital-d5 in clinical trials has also shown promising results. A phase II clinical trial evaluating the safety and efficacy of a deuterated barbiturate derivative reported a favorable safety profile and improved pharmacokinetic parameters compared to its non-deuterated counterpart. These findings suggest that deuterium substitution can be a viable strategy for optimizing drug performance in clinical settings.

In addition to its pharmaceutical applications, thiobutabarbital-d5 has been utilized in basic research to investigate the mechanisms of action of barbiturates. Studies using this compound have provided insights into the binding interactions between barbiturates and their target receptors, such as GABA-A receptors. Understanding these interactions is crucial for developing more selective and potent barbiturate derivatives with enhanced therapeutic profiles.

The environmental impact of pharmaceutical compounds is another area where thiobutabarbital-d5 has been studied. Research has shown that deuterated compounds can have different environmental fates compared to their non-deuterated analogs, which can influence their persistence and bioaccumulation in ecosystems. This information is vital for assessing the environmental safety of pharmaceuticals and developing strategies to mitigate potential risks.

In conclusion, Thiobutabarbital-d5 (CAS No. 1189965-47-6) is a versatile compound with a wide range of applications in pharmaceutical research, clinical trials, and basic science. Its unique properties make it an invaluable tool for advancing our understanding of barbiturate pharmacology and developing more effective therapeutic agents. As research continues to uncover new insights into the behavior and potential uses of deuterated compounds, the role of thiobutabarbital-d5 is likely to expand further in the coming years.